[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine

• IUPAC Name: [2-(1,2,4-triazol-1-ylmethyl)phenyl]methanamine
• InChI: InChI=1S/C10H12N4/c11-5-9-3-1-2-4-10(9)6-14-8-12-7-13-14/h1-4,7-8H,5-6,11H2
• InChI Key: PUQTWRVJAQDULB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN)CN2C=NC=N2
• Molecular Formula: C10H12N4
• Molecular Weight: 188.23 g/mol

Description

“[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” is a compound with the molecular formula C10H12N4 and a molecular weight of 188.23. It is used for research purposes.

Synthesis Analysis

The synthesis of 1,2,4-triazole derivatives, which includes “[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine”, has been reported in several studies. For instance, one study reported the synthesis of nineteen novel 1,2,4-triazole derivatives, which were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of “[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” can be confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis. The InChI code for this compound is 1S/C10H12N4/c11-5-9-2-1-3-10(4-9)6-14-8-12-7-13-14/h1-4,6-7H,5,10H2.

Physical And Chemical Properties Analysis

“[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” is a solid at room temperature. Its melting point is predicted to be 114.22°C.

Scientific Research Applications

Anticancer Activity

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Antimicrobial Properties

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Gene Expression Modulation

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Future Directions

The future directions for the research on “[2-(1H-1,2,4-triazol-1-ylmethyl)phenyl]methanamine” and similar compounds could involve further investigation of their biological activities, optimization of their synthesis methods, and exploration of their potential applications in various fields such as medicinal chemistry.

Mechanism of Action

Target of Action

Triazole derivatives have been known to exhibit a wide range of bioactivities, such as anticancer, antibacterial, antiviral, and anti-inflammation activities .

Mode of Action

It’s known that triazole derivatives can form hydrogen bonds with different targets, which leads to the improvement of pharmacokinetics, pharmacological, and toxicological properties .

Biochemical Pathways

It’s known that triazole derivatives can influence a range of bioactivities, suggesting that they may interact with multiple biochemical pathways .

Pharmacokinetics

The compound is a solid at room temperature, with a predicted melting point of 11422° C and a predicted boiling point of 3846° C at 760 mmHg . These properties may influence its bioavailability.

Result of Action

It’s known that triazole derivatives can exhibit a wide range of bioactivities, such as anticancer, antibacterial, antiviral, and anti-inflammation activities .

Action Environment

The compound is stable at room temperature , suggesting that it may be relatively stable under a variety of environmental conditions.